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Introduction
18BIOder is a biotinylated derivative of a bioactive molecule designed for the detection and

characterization of cells expressing its specific receptor, the Interleukin-18 receptor (IL-18R),

via flow cytometry. This document provides detailed application notes and protocols to guide

researchers in utilizing 18BIOder for identifying and quantifying IL-18R-expressing cell

populations, a critical aspect of immunology and inflammation research. Interleukin-18 is a pro-

inflammatory cytokine that plays a crucial role in both innate and adaptive immune responses

by inducing interferon-gamma (IFN-γ) production from T cells and natural killer (NK) cells.[1][2]

[3][4] The ability to precisely identify cells responsive to IL-18 is essential for understanding its

role in various physiological and pathological processes.

Mechanism of Action
18BIOder retains the native conformation of the parent molecule, allowing it to bind with high

affinity to the alpha chain of the IL-18 receptor (IL-18Rα). This binding event can subsequently

recruit the beta chain (IL-18Rβ), initiating the downstream signaling cascade. For flow

cytometric detection, the biotin moiety of 18BIOder is targeted by a fluorochrome-conjugated

streptavidin molecule. This indirect staining method provides signal amplification and flexibility

in the choice of fluorochrome, enabling seamless integration into multi-color flow cytometry

panels.
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IL-18 Signaling Pathway
The binding of IL-18 to its receptor complex triggers a signaling cascade that is central to its

pro-inflammatory functions. This pathway involves the recruitment of adaptor proteins and the

activation of downstream kinases, ultimately leading to the activation of transcription factors

such as NF-κB and AP-1.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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